[2-(3-Bromo-propoxy)-phenyl]-acetic acid methyl ester

• Molecular Formula: C12H15BrO3
• Molecular Weight: 287.15 g/mol
• IUPAC Name: methyl 2-[2-(3-bromopropoxy)phenyl]acetate
• InChI: InChI=1S/C12H15BrO3/c1-15-12(14)9-10-5-2-3-6-11(10)16-8-4-7-13/h2-3,5-6H,4,7-9H2,1H3
• InChI Key: XIWGMHPTINBWDG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=CC=CC=C1OCCCBr

Description

[2-(3-Bromo-propoxy)-phenyl]-acetic acid methyl ester is a useful research compound. Its molecular formula is C12H15BrO3 and its molecular weight is 287.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

254.5 g of potassium carbonate and 654 cm3 of 1,3-dibromopropane are added to a solution of 153 g of methyl (2-hydroxyphenyl)acetate in 1400 cm3 of acetonitrile. The suspension obtained is refluxed for 20 hours, cooled to 20° C. and then filtered The filtrate is concentrated to dryness at 50° C. under reduced pressure. The residue is chromatographed on a silica gel column (particle size 0.04-0.06 mm, diameter 8.8 cm, height 43 cm), eluting under a nitrogen pressure of 0.5 bar with a cyclohexane and ethyl acetate mixture (95/5 by volume) and collecting fractions of 300 cm3. Fractions 18 to 53 are pooled and concentrated to dryness under reduced pressure (2.7 kPa). 130.6 g of methyl 2-(3-bromopropoxy)phenylacetate are obtained in the form of an orange-coloured oil.